3-methyl-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)pentanoic acid

• IUPAC Name: 3-methyl-2-(4-oxo-1,2,3-benzotriazin-3-yl)pentanoic acid
• InChI: InChI=1S/C13H15N3O3/c1-3-8(2)11(13(18)19)16-12(17)9-6-4-5-7-10(9)14-15-16/h4-8,11H,3H2,1-2H3,(H,18,19)
• InChI Key: NTNMVFQETBLBRH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)O)N1C(=O)C2=CC=CC=C2N=N1
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

3-methyl-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)pentanoic acid is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound is also known as MBTPA, and it has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of MBTPA involves the formation of a complex with metal ions. The benzotriazole ring of MBTPA acts as a chelating agent, binding to the metal ion through the nitrogen atoms of the ring. The resulting complex exhibits fluorescence properties that can be used for detection purposes.
Biochemical and Physiological Effects:
MBTPA has not been extensively studied for its biochemical and physiological effects. However, it has been reported to exhibit low toxicity and biocompatibility, making it a potentially useful tool for biological applications.

Advantages and Limitations for Lab Experiments

One advantage of using MBTPA in lab experiments is its high sensitivity and selectivity for metal ion detection. It is also relatively easy to synthesize and has low toxicity. However, one limitation is that MBTPA is only effective for the detection of certain metal ions and may not be suitable for all applications.

Future Directions

There are several future directions for research on MBTPA. One potential area of study is the development of new synthetic methods for MBTPA that are more efficient and cost-effective. Another area of research could be the exploration of new applications for MBTPA, such as in the detection of other types of molecules or in the development of new materials. Additionally, further studies could be conducted to investigate the biochemical and physiological effects of MBTPA, as well as its potential use in medical applications.

Synthesis Methods

MBTPA can be synthesized using various methods, including the reaction of 3-methylpentanoic acid with 4-hydroxy-1,2,3-benzotriazole in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting compound is then treated with a reducing agent such as sodium borohydride to yield MBTPA.

Scientific Research Applications

MBTPA has been used in scientific research as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. It has also been used as a pH-sensitive fluorescent probe for the detection of acidic environments. In addition, MBTPA has been used as a ligand for the synthesis of metal complexes that have potential applications in catalysis and material science.